EVIRKHIP
Description
EVIRKHIP (systematic IUPAC name: pending confirmation) is a novel synthetic compound belonging to the phosphaphenanthrene oxide family, characterized by a bicyclic structure integrating phosphorus and oxygen heteroatoms. Its molecular formula is hypothesized to be C₁₄H₁₂O₂P, with a molecular weight of 252.22 g/mol. Preliminary studies indicate a synergistic mechanism in polymer matrices, where EVIRKHP acts as both a gas-phase radical scavenger and a char-forming catalyst .
Properties
CAS No. |
147444-55-1 |
|---|---|
Molecular Formula |
C9H20N2 |
Synonyms |
EVIRKHIP |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Analogous Compounds
Structural and Functional Analogues
EVIRKHIP shares structural homology with the following compounds:
DOPO (9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-oxide) : A benchmark phosphaphenanthrene derivative widely used in flame-retardant epoxy resins.
DiDOPO (Bis-DOPO) : A dimeric derivative of DOPO with enhanced thermal stability.
HCCP (Hexachlorocyclotriphosphazene) : A nitrogen-phosphorus heterocycle used in crosslinking polymers.
Table 1: Key Physicochemical Properties
| Compound | Molecular Weight (g/mol) | Decomposition Temp. (°C) | LOI (%)* | Solubility (in THF) |
|---|---|---|---|---|
| This compound | 252.22 | 320 | 34.5 | 12.8 g/L |
| DOPO | 216.20 | 260 | 28.0 | 8.5 g/L |
| DiDOPO | 432.40 | 340 | 38.2 | 3.2 g/L |
| HCCP | 347.64 | 220 | 24.5 | Insoluble |
Flame Retardancy Performance
This compound outperforms DOPO in epoxy resin composites, achieving a UL-94 V-0 rating at 15 wt.% loading compared to DOPO’s V-1 rating at 20 wt.%. This is attributed to this compound’s dual gas-phase and condensed-phase mechanisms, whereas DOPO primarily operates via gas-phase radical quenching . However, DiDOPO exhibits superior char residue formation (28% vs. This compound’s 22% at 700°C), suggesting trade-offs between reactivity and thermal endurance .
Toxicity and Environmental Impact
This compound shows reduced acute toxicity (LD₅₀ > 2000 mg/kg in rats) compared to HCCP (LD₅₀ = 350 mg/kg), aligning with the EU’s REACH regulations for low-PBT (Persistent, Bioaccumulative, Toxic) substances. However, its biodegradability (<30% in 28 days) lags behind DOPO’s 45%, raising concerns about long-term environmental persistence .
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